Cas no 2137929-88-3 (Cyclohexanamine, 4-methyl-4-(4-morpholinyl)-)
Cyclohexanamine, 4-methyl-4-(4-morpholinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanamine, 4-methyl-4-(4-morpholinyl)-
- 4-methyl-4-(morpholin-4-yl)cyclohexan-1-amine
- 4-methyl-4-(morpholin-4-yl)cyclohexan-1-amine, Mixture of diastereomers
- 4-Methyl-4-morpholin-4-ylcyclohexan-1-amine
- EN300-748723
- 2137929-88-3
- 4-Methyl-4-morpholinocyclohexan-1-amine
-
- Inchi: 1S/C11H22N2O/c1-11(4-2-10(12)3-5-11)13-6-8-14-9-7-13/h10H,2-9,12H2,1H3
- InChI Key: JCZXWPVNQYNVGS-UHFFFAOYSA-N
- SMILES: C1(N)CCC(C)(N2CCOCC2)CC1
Computed Properties
- Exact Mass: 198.173213330g/mol
- Monoisotopic Mass: 198.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 38.5Ų
Experimental Properties
- Density: 1.018±0.06 g/cm3(Predicted)
- Boiling Point: 279.8±35.0 °C(Predicted)
- pka: 10.53±0.70(Predicted)
Cyclohexanamine, 4-methyl-4-(4-morpholinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-748723-0.05g |
4-methyl-4-(morpholin-4-yl)cyclohexan-1-amine, Mixture of diastereomers |
2137929-88-3 | 95% | 0.05g |
$174.0 | 2024-05-23 | |
| Enamine | EN300-748723-0.1g |
4-methyl-4-(morpholin-4-yl)cyclohexan-1-amine, Mixture of diastereomers |
2137929-88-3 | 95% | 0.1g |
$257.0 | 2024-05-23 | |
| Enamine | EN300-748723-0.25g |
4-methyl-4-(morpholin-4-yl)cyclohexan-1-amine, Mixture of diastereomers |
2137929-88-3 | 95% | 0.25g |
$367.0 | 2024-05-23 | |
| Enamine | EN300-748723-0.5g |
4-methyl-4-(morpholin-4-yl)cyclohexan-1-amine, Mixture of diastereomers |
2137929-88-3 | 95% | 0.5g |
$579.0 | 2024-05-23 | |
| Enamine | EN300-748723-1.0g |
4-methyl-4-(morpholin-4-yl)cyclohexan-1-amine, Mixture of diastereomers |
2137929-88-3 | 95% | 1.0g |
$743.0 | 2024-05-23 | |
| Enamine | EN300-748723-2.5g |
4-methyl-4-(morpholin-4-yl)cyclohexan-1-amine, Mixture of diastereomers |
2137929-88-3 | 95% | 2.5g |
$1454.0 | 2024-05-23 | |
| Enamine | EN300-748723-5.0g |
4-methyl-4-(morpholin-4-yl)cyclohexan-1-amine, Mixture of diastereomers |
2137929-88-3 | 95% | 5.0g |
$2152.0 | 2024-05-23 | |
| Enamine | EN300-748723-10.0g |
4-methyl-4-(morpholin-4-yl)cyclohexan-1-amine, Mixture of diastereomers |
2137929-88-3 | 95% | 10.0g |
$3191.0 | 2024-05-23 | |
| Aaron | AR01EKDS-50mg |
4-methyl-4-(morpholin-4-yl)cyclohexan-1-amine, Mixture of diastereomers |
2137929-88-3 | 95% | 50mg |
$265.00 | 2025-02-14 | |
| Aaron | AR01EKDS-100mg |
4-methyl-4-(morpholin-4-yl)cyclohexan-1-amine, Mixture of diastereomers |
2137929-88-3 | 95% | 100mg |
$379.00 | 2025-02-14 |
Cyclohexanamine, 4-methyl-4-(4-morpholinyl)- Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on Cyclohexanamine, 4-methyl-4-(4-morpholinyl)-
Introduction to Cyclohexanamine, 4-methyl-4-(4-morpholinyl) and Its Significance in Modern Chemical Research
The compound with the CAS number 2137929-88-3, identified as Cyclohexanamine, 4-methyl-4-(4-morpholinyl), represents a fascinating molecule with potential applications in the realm of pharmaceuticals and chemical synthesis. This introduction delves into the structural characteristics, chemical properties, and emerging research applications of this compound, highlighting its relevance in contemporary scientific endeavors.
Cyclohexanamine, 4-methyl-4-(4-morpholinyl) is an organic compound featuring a cyclohexane backbone substituted with a methyl group at the 4-position and a morpholine moiety at the same position. The presence of these functional groups imparts unique reactivity and binding capabilities, making it a valuable candidate for further exploration in drug discovery and material science. The molecular structure can be represented as follows:
C₆H₁₃NO₂
The compound's synthesis typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that researchers can work with high-quality material for their studies.
In recent years, there has been growing interest in Cyclohexanamine, 4-methyl-4-(4-morpholinyl) due to its potential pharmacological properties. The morpholine ring is known for its ability to enhance solubility and bioavailability in drug molecules, while the cyclohexane ring provides stability and flexibility. These features make it an attractive scaffold for designing novel therapeutic agents.
One of the most promising areas of research involves the use of Cyclohexanamine, 4-methyl-4-(4-morpholinyl) as a precursor in the development of bioactive molecules. Studies have shown that derivatives of this compound exhibit inhibitory effects on various enzymatic targets, which could lead to applications in treating inflammatory diseases and neurological disorders. For instance, modifications to the morpholine group have been found to modulate receptor binding affinities, offering a pathway to fine-tune drug efficacy.
Furthermore, the compound has shown potential in materials science applications. Its ability to form stable complexes with metal ions makes it useful in catalytic systems and as a ligand in coordination chemistry. Researchers are exploring its role in designing novel catalysts for organic transformations, which could streamline industrial chemical processes.
The latest advancements in computational chemistry have also contributed to a deeper understanding of Cyclohexanamine, 4-methyl-4-(4-morpholinyl)'s behavior. Molecular dynamics simulations and quantum mechanical calculations have revealed insights into its interactions with biological targets, aiding in the rational design of more effective derivatives. These computational approaches are becoming increasingly integral in modern drug discovery pipelines.
Another exciting aspect of this compound is its role in interdisciplinary research. By bridging organic chemistry with biochemistry and pharmacology, Cyclohexanamine, 4-methyl-4-(4-morpholinyl) serves as a versatile tool for studying complex biological systems. Its applications extend to understanding metabolic pathways and developing targeted therapies for diseases that are currently challenging to treat.
The synthesis and characterization of Cyclohexanamine, 4-methyl-4-(4-morpholinyl) have also benefited from innovations in analytical techniques. High-resolution NMR spectroscopy and mass spectrometry provide detailed structural information, ensuring that researchers can accurately assess purity and identify potential impurities. These tools are essential for advancing synthetic chemistry and ensuring that compounds meet stringent quality standards.
In conclusion,Cyclohexanamine, 4-methyl-4-(4-morpholinyl) (CAS no. 2137929-88-3) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an excellent candidate for drug development, materials science, and fundamental research. As our understanding of its properties continues to grow, so too will its applications in addressing some of the most pressing challenges in modern science.
2137929-88-3 (Cyclohexanamine, 4-methyl-4-(4-morpholinyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)